Cas no 72764-26-2 (Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester)
72764-26-2 structure
Product Name:Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester
CAS No:72764-26-2
MF:C12H17NO2
MW:207.268883466721
CID:543461
PubChem ID:71404355
Update Time:2025-04-19
Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester
- ethyl 2-cyanobicyclo[2.2.2]octane-4-carboxylate
- DTXSID70825207
- Ethyl 3-cyanobicyclo[2.2.2]octane-1-carboxylate
- 72764-26-2
-
- Inchi: 1S/C12H17NO2/c1-2-15-11(14)12-5-3-9(4-6-12)10(7-12)8-13/h9-10H,2-7H2,1H3
- InChI Key: AUYFOAYJTAJPFL-UHFFFAOYSA-N
- SMILES: O(CC)C(C12CCC(CC1)C(C#N)C2)=O
Computed Properties
- Exact Mass: 207.12601
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Bicyclo[2.2.2]octane-1-carboxylic acid, 3-cyano-, ethyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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